Cas no 55564-21-1 (1,2-Benzenediamine, 4-(2-pyridinylthio)-)

• Product Name: 1,2-Benzenediamine, 4-(2-pyridinylthio)-
• CAS No: 55564-21-1
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 351516
• PubChem ID: 21482793
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(2-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(2-pyridinylthio)-
• 4-pyridin-2-ylsulfanylbenzene-1,2-diamine
• DTXSID70614532
• 4-[(Pyridin-2-yl)sulfanyl]benzene-1,2-diamine
• SCHEMBL11725674
• 1,2-diamino-4-(pyrid-2-ylthio)benzene
• PMCCIVNQRSQYHM-UHFFFAOYSA-N
• 55564-21-1

• Inchi： 1S/C11H11N3S/c12-9-5-4-8(7-10(9)13)15-11-3-1-2-6-14-11/h1-7H,12-13H2
• InChI Key： PMCCIVNQRSQYHM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 217.06753
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 64.93